![molecular formula C14H15ClN2O2 B2915379 1-(4-Chlorobenzyl)-3-(2-(furan-3-yl)ethyl)urea CAS No. 1428357-32-7](/img/structure/B2915379.png)
1-(4-Chlorobenzyl)-3-(2-(furan-3-yl)ethyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-Chlorobenzyl)-3-(2-(furan-3-yl)ethyl)urea, also known as CBU-101, is a small molecule drug that has shown potential in treating various types of cancer. This compound belongs to the class of urea derivatives and has been extensively studied for its anti-tumor properties.
Scientific Research Applications
- CBFEU has shown promise as an anticancer agent. Researchers have investigated its effects on tumor cell growth inhibition, apoptosis induction, and cell cycle arrest. The compound’s ability to target specific cancer pathways makes it an exciting candidate for further study .
- Inflammation plays a crucial role in various diseases. CBFEU has demonstrated anti-inflammatory effects by modulating key inflammatory mediators. Its potential as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease warrants exploration .
- CBFEU exhibits antimicrobial activity against bacteria, fungi, and even drug-resistant strains. Researchers have explored its potential as an alternative to conventional antibiotics. Investigations into its mechanism of action and safety profile are ongoing .
- Neurodegenerative disorders, such as Alzheimer’s and Parkinson’s diseases, are a significant health burden. CBFEU shows neuroprotective properties by reducing oxidative stress, enhancing neuronal survival, and modulating neurotransmitter systems. These findings open avenues for novel therapeutic strategies .
- CBFEU has been studied for its cardiovascular effects. It may improve endothelial function, reduce blood pressure, and inhibit platelet aggregation. These properties suggest potential applications in managing hypertension and preventing cardiovascular events .
- Metabolic syndrome, characterized by obesity, insulin resistance, and dyslipidemia, is a global health concern. CBFEU has been investigated for its impact on glucose metabolism, lipid profiles, and adipose tissue inflammation. It could be a valuable adjunct in managing metabolic disorders .
Anticancer Potential
Anti-inflammatory Activity
Antimicrobial Properties
Neuroprotective Effects
Cardiovascular Applications
Metabolic Syndrome and Diabetes
IMPPAT: Indian Medicinal Plants, Phytochemistry And Therapeutics
properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]-3-[2-(furan-3-yl)ethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClN2O2/c15-13-3-1-11(2-4-13)9-17-14(18)16-7-5-12-6-8-19-10-12/h1-4,6,8,10H,5,7,9H2,(H2,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJOBPRLVEKZYGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC(=O)NCCC2=COC=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Chlorobenzyl)-3-(2-(furan-3-yl)ethyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.